[3-[3-(3-benzoylphenyl)phenyl]phenyl]-phenylmethanone

• IUPAC Name: [3-[3-(3-benzoylphenyl)phenyl]phenyl]-phenylmethanone
• InChI: InChI=1S/C32H22O2/c33-31(23-10-3-1-4-11-23)29-18-8-16-27(21-29)25-14-7-15-26(20-25)28-17-9-19-30(22-28)32(34)24-12-5-2-6-13-24/h1-22H
• InChI Key: YSTLULYDFJHSKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=CC(=C2)C3=CC(=CC=C3)C4=CC(=CC=C4)C(=O)C5=CC=CC=C5
• Molecular Formula: C32H22O2
• Molecular Weight: 438.5 g/mol
• CAS No.: 2203015-47-6

Description

The compound has a molecular formula of C32H22O2 and a molecular weight of 438.5 g/mol.

Preparation Methods

The synthesis of [3-[3-(3-benzoylphenyl)phenyl]phenyl]-phenylmethanone involves several steps, typically starting with the preparation of the core structure followed by functionalization to achieve the desired properties. The specific synthetic routes and reaction conditions are proprietary and not widely disclosed in public literature. industrial production methods often involve optimizing these synthetic routes to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

[3-[3-(3-benzoylphenyl)phenyl]phenyl]-phenylmethanone undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

[3-[3-(3-benzoylphenyl)phenyl]phenyl]-phenylmethanone has a wide range of scientific research applications:

Chemistry: Used as a model compound in studying synthetic pheromones and their interactions.

Biology: Investigated for its role in influencing the behavior of certain organisms.

Medicine: Explored for potential therapeutic applications, including as a component in drug delivery systems.

Industry: Utilized in the development of environmentally friendly pest control methods.

Mechanism of Action

The mechanism of action of [3-[3-(3-benzoylphenyl)phenyl]phenyl]-phenylmethanone involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to receptor sites on target organisms, thereby influencing their behavior or physiological responses. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interact with signaling pathways related to pheromone reception and response .

Comparison with Similar Compounds

[3-[3-(3-benzoylphenyl)phenyl]phenyl]-phenylmethanone can be compared with other synthetic pheromones and related compounds. Some similar compounds include:

Phero28730: Another synthetic pheromone with a slightly different molecular structure.

Phero28731: Known for its higher potency in certain applications.

Phero28732: Exhibits different environmental stability compared to this compound

This compound stands out due to its unique combination of stability, potency, and versatility in various applications, making it a valuable compound for research and industrial use.